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Compound of Interest

Compound Name: Metoserpate

Cat. No.: B1676521 Get Quote

Metoserpate, a compound with the chemical formula C24H32N2O5, is a sparsely documented

substance primarily identified for its use as a tranquilizing agent in veterinary medicine,

specifically in poultry.[1] Despite its historical application, a comprehensive pharmacological

profile of Metoserpate is not available in publicly accessible scientific literature. The existing

information dates back to the 1960s and 1970s and is largely descriptive, lacking the in-depth

molecular and mechanistic data required for a detailed technical guide for researchers and

drug development professionals.

Limited Available Data
The primary documented use of Metoserpate hydrochloride, also known by the synonyms SU-

9064 and Pacitran, was for the treatment of hysteria in replacement pullets.[2][3] Administration

was typically via drinking water, with a dosing regimen of 4 mg/kg of body weight on the first

day, followed by 2 mg/kg on the fifth and ninth days.[2] These studies, conducted in the 1970s,

concluded that the treatment was effective and safe for this specific indication in chickens.[2]

Beyond this specific application, the scientific literature provides minimal insight into the

broader pharmacological properties of Metoserpate. Key areas of a modern pharmacological

profile, such as mechanism of action, pharmacokinetics, pharmacodynamics, and potential

signaling pathways, remain undefined in the available references.
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Metoserpate is classified as a yohimban-16-carboxylic acid derivative, specifically methyl

(1R,15S,17S,18R,19S,20S)-6,17,18-trimethoxy-1,3,11,12,14,15,16,17,18,19,20,21-

dodecahydroyohimban-19-carboxylate.[1] Its molecular weight is 428.5 g/mol .[1]

Property Value Reference

Molecular Formula C24H32N2O5 [1]

Molecular Weight 428.5 g/mol [1]

IUPAC Name

methyl

(1R,15S,17S,18R,19S,20S)-6,

17,18-trimethoxy-

1,3,11,12,14,15,16,17,18,19,2

0,21-dodecahydroyohimban-

19-carboxylate

[1]

CAS Number 1178-28-5 [1]

Synonyms

Metoserpato, Metoserpatum,

Methyl O-methyl-18-

epireserpate, SU 9064,

Mepiserpate

[1]

Absence of Detailed Experimental Data
A thorough search of scientific databases reveals a significant lack of published studies

detailing the experimental protocols used to evaluate Metoserpate. Information regarding its

binding affinities to specific receptors, in vitro efficacy in cell-based assays, or in vivo

pharmacokinetic and pharmacodynamic modeling is not available. Consequently, the creation

of diagrams for signaling pathways or experimental workflows is not feasible due to the

absence of the necessary foundational data.

Conclusion
While Metoserpate was historically used as a veterinary tranquilizer, it appears to be a

compound that has not been the subject of significant scientific investigation, or at least, the

results of such research are not available in the public domain. The information required to

construct an in-depth technical guide, including quantitative data, detailed experimental
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protocols, and associated signaling pathways, is absent from the current body of scientific

literature. For researchers, scientists, and drug development professionals, Metoserpate
represents a historical footnote in veterinary medicine rather than a compound with a well-

defined and actionable pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/66252
https://pubmed.ncbi.nlm.nih.gov/606230/
https://pubmed.ncbi.nlm.nih.gov/606230/
https://pubmed.ncbi.nlm.nih.gov/5817455/
https://pubmed.ncbi.nlm.nih.gov/5817455/
https://www.benchchem.com/product/b1676521#pharmacological-profile-of-metoserpate
https://www.benchchem.com/product/b1676521#pharmacological-profile-of-metoserpate
https://www.benchchem.com/product/b1676521#pharmacological-profile-of-metoserpate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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